(Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt
Overview
Description
(Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt, also known as BES, is a zwitterionic buffer commonly used in biochemical and molecular biology experiments. It is a highly soluble, water-soluble, and stable compound that is widely used in research applications due to its unique properties. In
Mechanism Of Action
(Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt functions as a buffer by accepting or donating protons to maintain a constant pH. It can also bind to metal ions, which can affect enzyme activity and protein structure. (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt has been shown to stabilize the structure of proteins and enzymes, making it an ideal buffer for protein purification and enzyme assays.
Biochemical And Physiological Effects
(Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt has been shown to have minimal effects on biochemical and physiological processes. It does not interfere with enzyme activity or protein structure, and it is not toxic to cells. (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt has been used in a variety of cell culture studies and has been shown to have no adverse effects on cell growth or viability.
Advantages And Limitations For Lab Experiments
One of the main advantages of (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt is its stability and solubility. It is highly soluble in water and does not degrade over time, making it an ideal buffer for long-term experiments. Additionally, (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt does not interfere with enzyme activity or protein structure, making it an ideal buffer for protein purification and enzyme assays. However, (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt does have some limitations. It is not effective as a buffer at pH values outside of the physiological range, and it can bind to metal ions, which can affect enzyme activity and protein structure.
Future Directions
There are several future directions for the use of (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt in scientific research. One area of interest is the use of (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt as a buffer in drug delivery systems. (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt has been shown to improve the stability of liposomes and other drug delivery systems, making it an ideal buffer for drug delivery applications. Additionally, (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt has been used as a stabilizer for proteins and enzymes, which could have applications in the development of new therapeutics. Finally, (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt could be used in the development of new diagnostic tools, such as biosensors, due to its unique properties as a buffer.
Synthesis Methods
(Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt can be synthesized through the reaction of ethylenediamine with methanesulfonyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then neutralized with sodium hydroxide to form the disodium salt of (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt. The synthesis of (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
(Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt is widely used as a buffer in biochemical and molecular biology experiments due to its unique properties. It has a pKa value of 7.5, which makes it an effective buffer in the physiological pH range. (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt is also highly soluble and does not interfere with enzyme activity or protein structure, making it an ideal buffer for protein purification and enzyme assays. Additionally, (Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt has been used as a buffer in electrophoresis and chromatography.
properties
CAS RN |
14451-14-0 |
|---|---|
Product Name |
(Ethylenebis(methylimino))bis(methanesulfonic acid) disodium salt |
Molecular Formula |
C6H14N2Na2O6S2 |
Molecular Weight |
320.3 g/mol |
IUPAC Name |
disodium;[methyl-[2-[methyl(sulfonatomethyl)amino]ethyl]amino]methanesulfonate |
InChI |
InChI=1S/C6H16N2O6S2.2Na/c1-7(5-15(9,10)11)3-4-8(2)6-16(12,13)14;;/h3-6H2,1-2H3,(H,9,10,11)(H,12,13,14);;/q;2*+1/p-2 |
InChI Key |
SVTKYKJDCWKEFG-UHFFFAOYSA-L |
SMILES |
CN(CCN(C)CS(=O)(=O)[O-])CS(=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES |
CN(CCN(C)CS(=O)(=O)[O-])CS(=O)(=O)[O-].[Na+].[Na+] |
synonyms |
Ethylenebis(methylimino)bis(methanesulfonic acid)disodium salt |
Origin of Product |
United States |
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